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Compound of Interest

Compound Name: 2-Nitro-1-propanol

Cat. No.: B1209518 Get Quote

Essential Safety and Handling Guide for 2-Nitro-
1-propanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of 2-Nitro-1-propanol. Adherence to these procedures is vital for ensuring laboratory

safety and minimizing risks. Note that safety data sheets (SDS) for 2-Nitro-1-propanol present

some conflicting hazard information; therefore, a conservative approach to safety is strongly

recommended.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Nitro-1-propanol is a combustible liquid that may be harmful if swallowed, inhaled, or

absorbed through the skin.[1][2] It can cause irritation to the skin, eyes, and respiratory tract.[1]

[2][3] Some data suggests it may also lead to methemoglobinemia, a condition that reduces the

blood's ability to carry oxygen.[1] Given the potential hazards, stringent adherence to PPE

protocols is mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles or

a face shield (conforming to

NIOSH or EN 166 standards).

[4][5]

Protects against splashes and

vapors that can cause eye

irritation.[2]

Hand Protection

Chemically impermeable

gloves (e.g., nitrile rubber).[5]

Gloves should be inspected for

integrity before each use.

Prevents skin contact, which

can cause irritation and

potential absorption of the

chemical.[1][2]

Body Protection

A flame-resistant lab coat and

appropriate footwear are

mandatory.[5] Shoes should be

closed-toe and chemical-

resistant.

Protects against accidental

spills and splashes.

Respiratory Protection

All handling should occur

within a certified chemical

fume hood.[5] If a fume hood is

not available or if there is a risk

of inhalation, a NIOSH-

approved respirator should be

used.

Minimizes the inhalation of

vapors, which can cause

respiratory irritation and other

systemic effects.[1][2]

Operational and Handling Plan
Safe handling practices are critical to prevent exposure and accidents.

Step-by-Step Handling Protocol:

Preparation:

Ensure a certified chemical fume hood is operational.

Assemble all necessary PPE and ensure it is in good condition.

Have an emergency eyewash station and safety shower readily accessible.[6]
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Keep a spill kit appropriate for combustible liquids nearby.

Handling:

Wear all required PPE before handling the chemical.

Conduct all work involving 2-Nitro-1-propanol within the fume hood.[5]

Avoid contact with skin, eyes, and clothing.[4]

Avoid inhalation of vapors.[1]

Keep the container tightly closed when not in use.[7]

Keep away from heat, sparks, open flames, and other ignition sources as it is a

combustible liquid.[1][8]

Avoid contact with oxidizing agents, bases, and strong reducing agents.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1][4]

Store in the original, tightly sealed container.[1]

Store away from incompatible materials and foodstuff containers.[1]

Disposal Plan
Proper disposal of 2-Nitro-1-propanol and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol:

Chemical Waste:

2-Nitro-1-propanol must be disposed of as hazardous waste.[5]

Collect waste in a suitable, labeled, and closed container.[7]
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Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.

Consult with your institution's EHS department for specific disposal procedures and to

arrange for pickup by a licensed hazardous waste contractor.

Contaminated PPE:

Contaminated gloves, lab coats, and other disposable materials should be collected in a

designated hazardous waste container.

Reusable PPE should be decontaminated thoroughly before reuse.

Spill Cleanup:

In case of a minor spill, remove all ignition sources.[1]

Absorb the spill with an inert material (e.g., vermiculite, sand) and collect it in a sealed

container for disposal as hazardous waste.

For major spills, evacuate the area and contact your institution's emergency response

team.[1]
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Caption: Workflow for the safe handling and disposal of 2-Nitro-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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